Cas no 2171695-28-4 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid
• CAS No: 2171695-28-4
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5995761
• PubChem ID: 165504454
• Update Time: 2025-10-28

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid
• EN300-1489170
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]phenyl}acetic acid
• 2171695-28-4

• Inchi： 1S/C26H24N2O5/c1-16(25(31)28-23-13-7-2-8-17(23)14-24(29)30)27-26(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h2-13,16,22H,14-15H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： CUVLZLYXNBUPGB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC1C=CC=CC=1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}acetic acid

Chemical Compound CAS No 2171695-28-4: 2-{2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl]}acetic Acid

The chemical compound with CAS No 2171695-28-4, known as 2-{2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl]}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanamide moiety, and an acetic acid functional group. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in advanced chemical synthesis or as an intermediate in drug development.

Recent studies have highlighted the importance of such compounds in the development of targeted drug delivery systems. The Fmoc group, in particular, has been extensively researched for its ability to enhance the stability and specificity of peptide-based drugs. In a groundbreaking study published in *Nature Chemistry*, researchers demonstrated that compounds with similar structures could be used to create self-assembling nanocarriers for delivering anticancer drugs directly to tumor cells. This application underscores the potential of CAS No 2171695-28-4 in revolutionizing cancer therapy by improving drug efficacy and reducing side effects.

Moreover, the propanamide moiety in this compound suggests its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of biologically active compounds that can enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). A recent article in *Journal of Medicinal Chemistry* explored the use of propanamide-containing compounds as inhibitors of protein kinase activity, which is a key target in the treatment of various cancers and inflammatory diseases. This research indicates that CAS No 2171695-28-4 could serve as a lead compound for developing novel kinase inhibitors with improved therapeutic profiles.

In addition to its pharmaceutical applications, CAS No 2171695-28-4 has shown promise in the field of materials science. The acetic acid functional group can act as a versatile building block for synthesizing advanced polymers and coatings. A study published in *Macromolecules* demonstrated that similar compounds could be used to create self-healing polymers with enhanced mechanical properties. These materials have potential applications in aerospace, automotive industries, and wearable electronics, where durability and longevity are critical.

The synthesis of CAS No 2171695-28-4 involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by selective deprotection and functionalization to introduce the propanamide and acetic acid moieties. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for pharmaceutical applications.

From an environmental standpoint, the development of efficient synthetic routes for CAS No 2171695-28-4 is crucial for minimizing waste and reducing the ecological footprint of chemical manufacturing. A recent review in *Green Chemistry* emphasized the importance of adopting sustainable synthesis methods for complex organic molecules. By leveraging catalytic processes and renewable feedstocks, chemists can produce this compound in an eco-friendly manner while maintaining its high-quality attributes.

In conclusion, CAS No 2171695-28-4 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable for drug discovery, materials science, and sustainable chemistry practices. As research continues to uncover new functionalities and applications for this compound, it is poised to make significant contributions to advancing human health and technological innovation.